Cas no 57345-51-4 (Cyclopentanemethanol,4-(6-amino-9H-purin-9-yl)-2-hydroxy-, (1R,2S,4R)-)

• Product Name: Cyclopentanemethanol,4-(6-amino-9H-purin-9-yl)-2-hydroxy-, (1R,2S,4R)-
• CAS No: 57345-51-4
• MF: C₁₁H₁₅N₅O₂
• MW: 249.269101381302
• CID: 369553
• PubChem ID: 189165
• Update Time: 2025-04-19

Cyclopentanemethanol,4-(6-amino-9H-purin-9-yl)-2-hydroxy-, (1R,2S,4R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol,4-(6-amino-9H-purin-9-yl)-2-hydroxy-, (1R,2S,4R)-
• 2'-deoxyaristeromycin
• (1S,2R,4R)-4-(6-Amino-purin-9-yl)-2-hydroxymethyl-cyclopentanol
• (1S,2R,4R)-4-(6-aminopurin-9-yl)-2-(hydroxymethyl)cyclopentanol
• 57345-51-4
• (1S,2R,4R)-4-(6-amino-9H-purin-9-yl)-2-(hydroxymethyl)cyclopentan-1-ol
• Cyclopentanemethanol, 4-(6-amino-9H-purin-9-yl)-2-hydroxy-, (1R-(1alpha,2beta,4alpha))-
• (1S,2R,4R)-4-(6-amino-9H-purin-9-yl)-2-(hydroxymethyl)cyclopentanol(relative)
• (1s,2r,4r)-4-(6-amino-9h-purin-9-yl)-2-(hydroxymethyl)cyclopentanol
• CHEMBL281725
• SCHEMBL9687054

• Inchi： 1S/C11H15N5O2/c12-10-9-11(14-4-13-10)16(5-15-9)7-1-6(3-17)8(18)2-7/h4-8,17-18H,1-3H2,(H2,12,13,14)/t6-,7-,8+/m1/s1
• InChI Key： FYOMGXDSUXQLPE-PRJMDXOYSA-N
• SMILES： O[C@H]1C[C@@H](C[C@@H]1CO)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 249.12275
• Monoisotopic Mass: 249.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides 1,3-substituted cyclopentyl nucleosides